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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Streptomyces strains known to produce

altromycins and the closely related pluramycin antibiotics. Due to the limited public availability

of complete genome sequences for all relevant strains, this guide focuses on a comparison of

their known products, biological activities, and a putative biosynthetic pathway for altromycin
based on well-characterized analogous gene clusters. Detailed experimental protocols are

provided to enable researchers to conduct their own comparative genomic studies.

Introduction to Altromycins and Pluramycins
Altromycins are a group of potent Gram-positive antibacterial agents belonging to the

pluramycin family of antibiotics.[1][2] These compounds are produced by actinomycetes and

are characterized by a tetracyclic 4H-anthra[1,2-b]pyran-4,7,12-trione core structure.[2][3] Their

mechanism of action is believed to involve the inhibition of DNA and RNA synthesis through the

alkylation of guanine residues in the DNA of target cells.[4] Pluramycins share a similar core

structure and are also produced by Streptomyces species.
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Comparison of Producing Strains and Their
Products
Direct comparative genomic data between different altromycin-producing strains is scarce in

publicly available literature. However, we can compare the primary known altromycin producer

with a known producer of the closely related pluramycins.

Feature
Streptomyces sp. AB
1246E-26

Streptomyces
pluricolorescens

Primary Product(s)
Altromycin complex (A, B, C,

D, etc.)[5]

Pluramycin A and B,

Chrothiomycin[6]

Product Class Pluramycin-like antibiotic[1] Pluramycin antibiotic

Known Biological Activity

Potent activity against Gram-

positive bacteria, including

Streptococci and

Staphylococci.[1]

Antitumor and antibacterial

activity.

Genome Sequenced Not publicly available.

Draft genome sequences are

available for some strains in

NCBI databases.

Biosynthetic Gene Cluster

Not officially reported, but

presumed to be a Type II

Polyketide Synthase (PKS)

cluster.[2]

Presumed to be a Type II PKS

cluster.

Performance Data: Antibacterial Activity
Quantitative data on the production yields of altromycins and pluramycins from their respective

native producers are not widely reported in the literature. However, the antibacterial efficacy

can be compared using Minimum Inhibitory Concentration (MIC) values.

Table 1: Minimum Inhibitory Concentration (MIC) of Altromycins against Gram-Positive

Bacteria[1]
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Bacterial Species MIC (µg/ml)

Streptococcus pyogenes 0.2

Streptococcus pneumoniae 0.2

Staphylococcus aureus (Smith) 0.39

Staphylococcus aureus (NCTC 10649) 0.78

Staphylococcus epidermidis 0.78

Enterococcus faecalis 3.12

Note: Data represents the activity of the altromycin complex.

Putative Biosynthetic Pathway for Altromycin
While the specific biosynthetic gene cluster (BGC) for altromycin has not been fully elucidated,

it is proposed to be a Type II Polyketide Synthase (PKS) pathway, similar to that of other

pluramycin antibiotics like kidamycin.[2] The biosynthesis can be divided into three main

stages: formation of the polyketide backbone, tailoring of the polyketide core, and the synthesis

and attachment of deoxysugar moieties.[2]
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1. Polyketide Backbone Formation

2. Polyketide Core Tailoring

3. Deoxysugar Synthesis & Attachment

Acetyl-CoA (Starter Unit)
Type II PKS Complex

(KSα, KSβ, ACP)

Malonyl-CoA (Extender Units)

Aromatic Polyketide
Backbone

Tailoring Enzymes
(Cyclases, Oxygenases,

Methyltransferases) Tetracyclic Aglycone Core

Glycosyltransferases
(GTs)Glucose-1-Phosphate Sugar Synthesis

Enzymes NDP-Deoxysugars Altromycin

Streptomyces Strain 1
(e.g., AB 1246E-26)

Genomic DNA
Extraction

Streptomyces Strain 2
(e.g., S. pluricolorescens)

Genomic DNA
Extraction

Whole Genome
Sequencing

Whole Genome
Sequencing

Genome Assembly
& Annotation

Genome Assembly
& Annotation

Comparative Genomic Analysis

Pan-genome Analysis Biosynthetic Gene Cluster
(BGC) Comparison (antiSMASH) Phylogenetic Analysis Functional Annotation

Comparison (KEGG, COG)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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